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Compound of Interest

Compound Name: Azosulfamide

Cat. No.: B1666504

For Researchers, Scientists, and Drug Development Professionals

Abstract

Azosulfamide, with the CAS registry number 133-60-8, is a synthetic azo dye and sulfonamide
derivative. Historically, it has been recognized for its antibacterial properties, functioning
through the well-established mechanism of folic acid synthesis inhibition characteristic of the
sulfonamide class of drugs. More recent findings also suggest potential anticonvulsant activity.
This technical guide provides a detailed overview of the chemical and physical properties of
Azosulfamide, alongside a compilation of experimental protocols for its synthesis, purification,
and biological evaluation. The document is intended to serve as a comprehensive resource for
researchers and professionals engaged in drug discovery and development, offering insights
into the compound's mechanism of action and analytical methodologies.

Chemical and Physical Properties

Azosulfamide is a dark red, odorless, and tasteless powder.[1] It is soluble in water, forming
an intense red solution, but is practically insoluble in organic solvents.[1] A summary of its key
properties is presented in Table 1.

Table 1: Physicochemical Properties of Azosulfamide
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Property Value Source(s)
CAS Number 133-60-8 [2][3]
Molecular Formula Ci1sH14N4aNa2010S3 [2][4]
Molecular Weight 588.50 g/mol [5]
Appearance Dark red powder [1]

. Soluble in water; practically
Solubility _ _ _ [1]
insoluble in organic solvents

Disodium 6-acetamido-4-
hydroxy-3-((p-

Synonyms 4 y-3-((p [4]
sulfamoylphenyl)azo)naphthal

ene-2,7-disulfonate

Synthesis and Purification

While a specific, detailed synthesis protocol for Azosulfamide is not readily available in peer-
reviewed literature, a general and well-established method for the synthesis of azo dyes and
sulfonamides can be adapted. The synthesis typically involves a two-step process:
diazotization of a primary aromatic amine followed by coupling with an activated aromatic
compound.

General Synthetic Workflow

The synthesis of Azosulfamide would logically proceed through the diazotization of
sulfanilamide (p-aminobenzenesulfonamide) followed by an azo coupling reaction with N-
acetyl-H-acid (6-acetamido-4-hydroxy-2,7-naphthalenedisulfonic acid).
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Step 1: Diazotization

Sulfanilamide

Sodium Nitrite (NaNO2)
Hydrochloric Acid (HCI)
0-5¢C

Forms

Step 2: Azo Coupling

(Sulfanilamide Diazonium SaID N-acetyl-H-acid

Coupling Reaction
(Alkaline conditions)

Yields

Gzosulfamide (Crudea

Step 3: Purification

Recrystallization

Purifies

Pure Azosulfamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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